4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the class of benzoic acid derivatives and has been shown to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid involves inhibition of enzyme activity. It has been shown to bind to the active site of enzymes and prevent them from functioning properly. This inhibition can be reversible or irreversible, depending on the specific enzyme and the concentration of the compound.
Biochemical and Physiological Effects:
4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as reduce inflammation and oxidative stress. It has also been shown to exhibit antiviral activity against certain viruses.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid in lab experiments is its specificity for certain enzymes. This can make it a useful tool for studying the function of these enzymes in biological systems. However, one limitation is that the compound may not be effective against all enzymes, and its activity may be affected by factors such as pH and temperature.
Future Directions
There are several potential future directions for research involving 4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is its use in the development of new drugs and drug delivery systems. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various scientific research fields.
Synthesis Methods
The synthesis of 4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid involves several steps. The starting material is 4-bromo-3-nitrobenzoic acid, which is first reduced to the corresponding amine. This amine is then reacted with cyclopropanecarbonyl chloride to form the corresponding carbamate. Finally, this carbamate is treated with thioamide to give the desired product.
Scientific Research Applications
4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid has been studied for its potential applications in a range of scientific research fields. It has been shown to exhibit activity against a variety of enzymes, including proteases and kinases. This makes it a promising candidate for use in drug discovery and development.
properties
IUPAC Name |
4-bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O3S/c13-8-4-3-7(11(17)18)5-9(8)14-12(19)15-10(16)6-1-2-6/h3-6H,1-2H2,(H,17,18)(H2,14,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUNUNMXKWRXYBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-(cyclopropanecarbonylcarbamothioylamino)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.